N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H19FN2O2S/c20-15-6-4-5-14(9-15)11-22-12-16(10-19(22)24)21-18(23)13-25-17-7-2-1-3-8-17/h1-9,16H,10-13H2,(H,21,23)
• InChI Key: UEKYIHVDHHYFEX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)F)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C19H19FN2O2S
• Molecular Weight: 358.4 g/mol

Description

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinylthioacetamides and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide is not fully understood. However, it is believed to act on the cholinergic and glutamatergic systems in the brain. It has been shown to increase the levels of acetylcholine and glutamate in the brain, which are neurotransmitters that play a role in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine and glutamate in the brain, which are neurotransmitters that play a role in learning and memory. This compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide in lab experiments is its potential therapeutic applications. It has been shown to have potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research involving N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide. One potential direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative disorders. Another potential direction is to investigate its potential use as an analgesic and anti-inflammatory agent. Additionally, research could be conducted to investigate the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide involves the reaction of 3-fluorobenzylamine with ethyl 2-(phenylthio)acetate in the presence of sodium hydride and N-methylpyrrolidone. The resulting intermediate is then further reacted with ethyl chloroformate and N-methylpyrrolidone to yield the final product.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(phenylthio)acetamide has shown potential therapeutic applications in various scientific research studies. It has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. This compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.